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Compound of Interest

Compound Name: N-Formyilglycine Ethyl Ester

Cat. No.: B140467

For Researchers, Scientists, and Drug Development Professionals

N-Formylglycine ethyl ester is a pivotal organic compound with significant applications in
synthetic chemistry, particularly in the realms of peptide synthesis and as a versatile
intermediate for the creation of more complex molecules. This guide provides an in-depth
overview of its chemical properties, detailed synthesis protocols, and its role in biochemical and
pharmaceutical research.

Core Molecular and Physical Properties

N-Formylglycine ethyl ester, also known by synonyms such as Ethyl N-formylglycinate and
Ethyl formamidoacetate, is the N-formyl derivative of glycine ethyl ester.[1] The introduction of
the formyl group is a key structural feature that modifies its reactivity, making it a valuable
building block in organic synthesis.[1]
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Property Value Reference
Molecular Formula C5H9NO3 [1]
Molecular Weight 131.13 g/mol [11[2][3]
CAS Number 3154-51-6 [1]12113]
EC Number 221-596-0 [3]
Density 1.15g/mL at 25 °C [2]
Boiling Point 267-269 °C [2]
Refractive Index (n20/D) 1.453 [2]
Linear Formula HCONHCH2COOC2H5 [3]
InChi Key GMBCCEOJUWMBPF- o
UHFFFAOYSA-N
SMILES CCOC(=0O)CNC=0 [1]

Synthesis of N-Formylglycine Ethyl Ester

A common and efficient method for the synthesis of N-Formylglycine ethyl ester involves the

reaction of glycine ethyl ester hydrochloride with methyl formate in the presence of

triethylamine. This procedure yields the product in high purity.

Experimental Protocol

Materials:

Methyl formate

Triethylamine

Procedure:

Glycine ethyl ester hydrochloride

An appropriate solvent system for reaction and purification
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e A suspension of glycine ethyl ester hydrochloride (0.495 mole) and 250 ml of methyl formate
is prepared in a suitable reaction vessel.[3]

e The suspension is stirred and heated to reflux.[3]

e Triethylamine (0.544 mole) is added to the refluxing mixture.[3]

e The reaction mixture is maintained at reflux with continuous stirring for 20 hours.[3]
 After the reaction is complete, the mixture is cooled to room temperature.[3]

e The precipitated triethylamine hydrochloride is removed by filtration.[3]

e The filtrate is concentrated using a rotary evaporator.[3]

e The resulting crude oil is purified by distillation under reduced pressure to yield N-
formylglycine ethyl ester.[3]

The expected yield of this synthesis is between 79% and 94%.[3]

Reactant Preparation

Triethylamine Reaction Work-up & Purification Product
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Synthesis Workflow for N-Formylglycine Ethyl Ester.

Applications in Research and Development
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N-Formylglycine ethyl ester is a valuable reagent in several areas of chemical and
pharmaceutical research.

Peptide Synthesis

The primary application of N-Formylglycine ethyl ester is as a building block in peptide
synthesis.[1] The formyl group serves as a protecting group for the amine functionality of
glycine, allowing for the controlled formation of peptide bonds.
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Role of N-Formylglycine Ethyl Ester in Peptide Synthesis.

Intermediate in Organic Synthesis

Beyond peptide chemistry, N-Formylglycine ethyl ester is a precursor for other important
synthetic intermediates. For instance, it can be dehydrated to produce ethyl isocyanoacetate, a
key component in the synthesis of various heterocyclic compounds.[1]

Potential Biological Activity
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While extensive research on the specific biological activities of N-Formylglycine ethyl ester is
ongoing, some studies have suggested potential antiviral properties.[1] Furthermore, the
related compound N-formylglycine is a critical post-translationally modified residue found in the
active sites of sulfatase enzymes, where it plays a crucial role in their catalytic activity. This
highlights the biological relevance of the formylglycine moiety.

In conclusion, N-Formylglycine ethyl ester is a compound of significant interest to the
scientific community. Its well-defined chemical properties and versatile reactivity make it an
indispensable tool in organic and medicinal chemistry. Further research into its biological
activities may unveil new therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy N-Formylglycine ethyl ester | 3154-51-6 [smolecule.com]

2. N-FORMYLGLYCINE ETHYL ESTER | 3154-51-6 [chemicalbook.com]

3. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [N-Formylglycine Ethyl Ester: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140467#molecular-weight-of-n-formylglycine-ethyl-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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